Cas no 1261583-93-0 (3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261583-93-0
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 4989278
• Update Time: 2025-10-29

3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C10H9ClF2O2/c11-8-3-4-9(15-10(12)13)7(6-8)2-1-5-14/h3-6,10H,1-2H2
• InChI Key： LMSWPGDBSSVPCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCC=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde

Professional Introduction to 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde (CAS No: 1261583-93-0)

3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde, identified by its CAS number 1261583-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable intermediate in the synthesis of potential therapeutic agents. The structural features of this molecule, particularly the presence of a chloro substituent at the 5' position and a difluoromethoxy group at the 2' position of the phenyl ring, contribute to its unique chemical properties and reactivity, which are highly relevant in the development of novel drug candidates.

The significance of 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde lies in its utility as a building block in organic synthesis. The aldehyde functional group at one end of the propionaldehyde chain provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This flexibility is particularly advantageous in medicinal chemistry, where the ability to modify and optimize molecular structures is crucial for improving pharmacological properties such as potency, selectivity, and bioavailability.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways associated with human diseases. The structural motifs present in 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde have been explored in several research studies for their potential to interact with biological targets. For instance, derivatives of this compound have been investigated for their activity against enzymes involved in cancer metabolism and inflammation. The chloro and difluoromethoxy substituents are known to enhance binding affinity and metabolic stability, which are critical factors in drug design.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures often leads to improved drug properties such as increased lipophilicity, reduced metabolic clearance, and enhanced binding to biological targets. In the context of 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde, the presence of two fluorine atoms at the methoxy group contributes significantly to these desirable characteristics. This makes the compound a promising candidate for further development into therapeutic agents with enhanced efficacy and duration of action.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of novel drug candidates. By leveraging these technologies, researchers can predict the binding interactions between 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde and its target proteins with high precision. This approach has enabled the optimization of lead compounds through virtual screening and has accelerated the drug discovery process. Several studies have demonstrated that computational models can accurately predict the biological activity of fluorinated derivatives, providing valuable insights into their potential therapeutic applications.

The synthesis of 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by functional group transformations such as halogenation and methylation. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both reaction times and environmental impact. Green chemistry principles have also been applied to develop more sustainable synthetic methodologies, aligning with global efforts to minimize chemical waste and energy consumption.

In conclusion, 3-(5'-Chloro-2'-(difluoromethoxy)phenyl)propionaldehyde represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential as an intermediate in drug development is underscored by recent research findings demonstrating its utility in synthesizing biologically active molecules. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for a wide range of disorders.